Cas no 1105038-73-0 (Abituzumab)

• Product Name: Abituzumab
• CAS No: 1105038-73-0
• MW: 0
• CID: 5205739
• Update Time: 2025-07-09

Abituzumab Chemical and Physical Properties

Names and Identifiers

• Abituzumab
• Research Grade Abituzumab(DHC21901)
• Anti-Human CD51(Abituzumab)
• EMD 525797
• EMR 62242
• Abituzumab (anti-ITGAV)

Additional information on Abituzumab

Exploring Abituzumab: A Comprehensive Overview

Abituzumab, also known by its CAS number 1105038-73-0, is a cutting-edge biopharmaceutical agent that has garnered significant attention in the medical and scientific communities. This compound represents a novel approach to treating various diseases, particularly those involving abnormal cell proliferation. The development of Abituzumab has been driven by advancements in molecular biology and immunotherapy, making it a promising candidate for future therapeutic applications.

Abituzumab is classified as a monoclonal antibody, specifically designed to target a particular antigen expressed on the surface of cancer cells. This specificity allows it to selectively bind to its target, thereby minimizing damage to healthy cells. Recent studies have highlighted the potential of Abituzumab in treating cancers such as breast cancer, ovarian cancer, and non-small cell lung cancer. Its mechanism of action involves blocking the signaling pathways that promote tumor growth and metastasis, effectively halting the progression of the disease.

One of the most significant breakthroughs in Abituzumab research is its ability to induce an immune response against cancer cells. By binding to the target antigen, Abituzumab not only inhibits tumor growth but also recruits immune cells to destroy the cancerous cells. This dual mechanism makes it a powerful tool in the fight against cancer. Clinical trials have demonstrated promising results, with patients experiencing significant tumor shrinkage and improved survival rates.

The development of Abituzumab has been supported by extensive preclinical studies, which have provided valuable insights into its efficacy and safety profile. These studies have shown that Abituzumab exhibits minimal toxicity to normal tissues, making it a well-tolerated treatment option. Furthermore, its long half-life allows for less frequent dosing, enhancing patient compliance and convenience.

Recent advancements in biotechnology have enabled researchers to optimize Abituzumab for even greater therapeutic potential. For instance, efforts are underway to enhance its stability and improve its ability to penetrate solid tumors. These modifications aim to further increase the drug's effectiveness while reducing potential side effects.

In addition to its role in oncology, Abituzumab has shown promise in other therapeutic areas. Preclinical models suggest that it may be effective in treating autoimmune diseases by modulating immune responses. This versatility underscores the broad applicability of Abituzumab across various medical fields.

The regulatory pathway for Abituzumab has been meticulously designed to ensure its safety and efficacy for human use. Extensive phase I, II, and III clinical trials have been conducted to evaluate its performance in real-world settings. Regulatory agencies have provided positive feedback on the compound's profile, paving the way for potential approval in multiple indications.

Looking ahead, the future of Abituzumab appears bright as researchers continue to explore its full therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate its development and bring it closer to becoming a widely available treatment option.